Cas no 107599-30-4 (3,3'-pytz)

3,3'-pytz structure
3,3'-pytz structure
Product Name:3,3'-pytz
CAS No:107599-30-4
MF:C12H8N6
MW:236.232120513916
CID:3037782
PubChem ID:656025
Update Time:2025-04-21

3,3'-pytz Chemical and Physical Properties

Names and Identifiers

    • 1,?2,?4,?5-?Tetrazine, 3,?6-?di-?3-?pyridinyl-
    • 3,3'-pytz
    • 3,6-di(pyridin-3-yl)-1,2,4,5-tetrazine
    • 3,6-Di-pyridin-3-yl-1,2,4,5-tetrazine
    • HMS2389N16
    • 3,3'-DPTZ
    • HMS1555H02
    • YSWG050
    • 107599-30-4
    • IDI1_033202
    • MLS000075752
    • AKOS000570483
    • SCHEMBL13830263
    • 3,6-dipyridin-3-yl-1,2,4,5-tetrazine
    • BDBM87615
    • CCG-118680
    • AE-848/01001003
    • BIS(PYRIDIN-3-YL)-1,2,4,5-TETRAZINE
    • SDCCGMLS-0033206.P002
    • cid_656025
    • CS-0170224
    • SMR000014589
    • TimTec1_007548
    • MFCD00234777
    • 3,6-bis(3-pyridinyl)-1,2,4,5-tetrazine
    • 3,6-bis(3-pyridyl)-1,2,4,5-tetrazine
    • 3,6-dipyridin-3-yl-1,2,4,5-tetraazine
    • CHEMBL1550642
    • 3,6-Di-pyridin-3-yl-[1,2,4,5]tetrazine
    • BS-51964
    • E77146
    • Inchi: 1S/C12H8N6/c1-3-9(7-13-5-1)11-15-17-12(18-16-11)10-4-2-6-14-8-10/h1-8H
    • InChI Key: OLXAHCQKLVGQOG-UHFFFAOYSA-N
    • SMILES: N1C(C2C=NC=CC=2)=NN=C(C2C=NC=CC=2)N=1

Computed Properties

  • Exact Mass: 236.08104428g/mol
  • Monoisotopic Mass: 236.08104428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 77.3Ų

3,3'-pytz Pricemore >>

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3,3'-pytz Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:107599-30-4)3,6-di(pyridin-3-yl)-1,2,4,5-tetrazine
Order Number:sfd3216
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

3,3'-pytz Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:107599-30-4)3,6-di(pyridin-3-yl)-1,2,4,5-tetrazine
sfd3216
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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